molecular formula C11H9NO2 B8482030 2-(2,4-Dihydroxyphenyl)pyridine

2-(2,4-Dihydroxyphenyl)pyridine

Cat. No.: B8482030
M. Wt: 187.19 g/mol
InChI Key: KVKRCGIBKYRKHC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2,4-Dihydroxyphenyl)pyridine is a useful research compound. Its molecular formula is C11H9NO2 and its molecular weight is 187.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H9NO2

Molecular Weight

187.19 g/mol

IUPAC Name

4-pyridin-2-ylbenzene-1,3-diol

InChI

InChI=1S/C11H9NO2/c13-8-4-5-9(11(14)7-8)10-3-1-2-6-12-10/h1-7,13-14H

InChI Key

KVKRCGIBKYRKHC-UHFFFAOYSA-N

Canonical SMILES

C1=CC=NC(=C1)C2=C(C=C(C=C2)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-(2,4-dimethoxyphenyl)pyridine (14 g) in pyridine hydrochloride (121 g) is heated to 160° C. and the resulting melt is heated at 160° C. for 7 hours. The mixture is then cooled, diluted with dichloromethane, washed with hydrochloric acid (2 M) and water, dried and evaporated. The residual oil is subjected to flash chromatography on silica gel, eluting with a mixture of pentane and ethyl acetate (1:1 v/v), to give 2-(2,4-dihydroxyphenyl)pyridine (8.0 g) in the form of a solid, m.p. 170-172° C. [NMR(CDCl3):- 6.3(1H,s),6.4(1H,d),7.3(1H,m), 7.8(1H,d),7.9(1H,t),8.0(1H,d),8.5(1H,d).
Quantity
14 g
Type
reactant
Reaction Step One
Quantity
121 g
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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